Cas no 326018-33-1 (ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate)

• Product Name: ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate
• CAS No: 326018-33-1
• MF: C₂₅H₂₀N₂O₆
• MW: 444.436106681824
• CID: 5960604
• PubChem ID: 6068655
• Update Time: 2025-06-11

ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate
• 326018-33-1
• AKOS024574328
• ethyl 4-{5-[(1E)-2-cyano-2-{[2-(methoxycarbonyl)phenyl]carbamoyl}eth-1-en-1-yl]furan-2-yl}benzoate
• F0020-2040
• methyl 2-[[(E)-2-cyano-3-[5-(4-ethoxycarbonylphenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• (E)-methyl 2-(2-cyano-3-(5-(4-(ethoxycarbonyl)phenyl)furan-2-yl)acrylamido)benzoate

• Inchi： 1S/C25H20N2O6/c1-3-32-24(29)17-10-8-16(9-11-17)22-13-12-19(33-22)14-18(15-26)23(28)27-21-7-5-4-6-20(21)25(30)31-2/h4-14H,3H2,1-2H3,(H,27,28)/b18-14+
• InChI Key： ZLXKCZSVSVFZAE-NBVRZTHBSA-N
• SMILES： O1C(/C=C(\C#N)/C(NC2C=CC=CC=2C(=O)OC)=O)=CC=C1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 444.13213636g/mol
• Monoisotopic Mass: 444.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate

Introduction to Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate (CAS No. 326018-33-1)

Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate, a compound with the CAS number 326018-33-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its complex aromatic and heterocyclic frameworks, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

The compound's molecular backbone consists of several key functional groups, including a benzoate moiety, a furan ring, and an ethylene bridge with cyano and carbamoyl substituents. These structural elements contribute to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents. The presence of multiple reactive sites allows for diverse chemical modifications, which can be exploited to tailor its biological activity and pharmacokinetic profile.

In recent years, there has been growing interest in the development of bioactive molecules that exhibit dual functionality or target multiple biological pathways simultaneously. Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate aligns well with this trend, as its multifaceted structure suggests potential applications in the design of inhibitors or modulators for various enzymatic and receptor systems.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. For instance, the benzoate moiety is a common structural feature in many therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The furan ring, on the other hand, is frequently encountered in natural products and bioactive molecules, often contributing to their biological activity through hydrogen bonding interactions.

The cyano and carbamoyl groups in Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate introduce additional layers of complexity and reactivity. The cyano group can participate in hydrogen bonding and π-stacking interactions, while the carbamoyl group serves as a versatile handle for further functionalization. These features make the compound a promising candidate for medicinal chemistry campaigns aimed at discovering new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of computational methods in the design and optimization of novel bioactive molecules. Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate has been subjected to various computational analyses to elucidate its binding modes with potential target proteins. These studies have provided valuable insights into how modifications to its structure can enhance its affinity and selectivity for specific biological targets.

The compound's potential applications extend beyond traditional drug discovery efforts. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules. Additionally, its ability to undergo diverse chemical transformations allows for the exploration of novel synthetic pathways that could lead to more efficient production methods for existing therapeutic agents.

In conclusion, Ethyl 4-{5-(1E)-2-cyano-2-{2-(methoxycarbonyl)phenylcarbamoyl}eth-1-en-1-ylfuran-2-yl}benzoate (CAS No. 326018-33-1) represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular architecture and multifaceted functional groups make it a valuable scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts worldwide.